Cas no 648930-78-3 ((2S,3R)-1-(((9H-Fluoren-9-YL)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2S,3R)-1-(((9H-Fluoren-9-YL)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 648930-78-3
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 6352897
• PubChem ID: 69048672
• Update Time: 2025-05-21

(2S,3R)-1-(((9H-Fluoren-9-YL)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4448418
• 648930-78-3
• MFCD32866128
• Fmoc-cis-3-hydroxy-(L)-proline
• NQSYYVTUCHIRTM-MSOLQXFVSA-N
• E87268
• EN300-26677517
• rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-hydroxypyrrolidine-2-carboxylic acid
• (2S,3R)-1-(((9H-FLUOREN-9-YL)METHOXY)CARBONYL)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID
• (2S,3R)-1-(((9H-Fluoren-9-YL)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid

• Inchi： 1S/C20H19NO5/c22-17-9-10-21(18(17)19(23)24)20(25)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18,22H,9-11H2,(H,23,24)/t17-,18+/m1/s1
• InChI Key： NQSYYVTUCHIRTM-MSOLQXFVSA-N
• SMILES： O(C(N1CC[C@H]([C@H]1C(=O)O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S,3R)-1-(((9H-Fluoren-9-YL)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid

Introduction to (2S,3R)-1-(((9H-Fluoren-9-YL)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid (CAS No: 648930-78-3)

Chemical Overview and Structural Analysis

The compound (2S,3R)-1-(((9H-Fluoren-9-YL)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid is a highly specialized organic molecule with the CAS registry number 648930-78-3. This molecule belongs to the class of amino acids, specifically a pyrrolidine derivative, and is characterized by its complex stereochemistry and functional groups. The presence of the fluorenylmethoxycarbonyl (Fmoc) group at the 1-position of the pyrrolidine ring highlights its potential use in peptide synthesis and other biochemical applications. The stereochemistry at the 2S and 3R positions is critical for its biological activity and selectivity in various reactions.

Synthesis and Applications in Peptide Chemistry

The synthesis of (2S,3R)-1-Fmoc-pyrrolidine-2-carboxylic acid involves multi-step organic reactions, often employing chiral resolution techniques to achieve the desired stereochemistry. This compound serves as a valuable building block in solid-phase peptide synthesis (SPPS), where the Fmoc group acts as a protecting group for the amino terminus. Recent advancements in peptide chemistry have further enhanced the efficiency of using this compound in constructing complex polypeptides with high fidelity. Its application in drug discovery and biotechnology underscores its importance in modern medicinal chemistry.

Structural Insights and Biomedical Relevance

The structure of this compound is notable for its pyrrolidine ring, which contributes to its stability and bioavailability. The hydroxyl group at the 3R position plays a significant role in hydrogen bonding and molecular recognition, making it a key feature in its interaction with biological systems. Recent studies have explored its role as a precursor for synthesizing bioactive peptides, including those with potential therapeutic applications in cancer treatment and infectious diseases.

Recent Research Findings and Innovations

Emerging research has focused on optimizing the synthesis of (2S,3R)-1-Fmoc-pyrrolidine-2-carboxylic acid to improve yield and reduce costs. Novel catalytic methods, such as enzymatic resolution and asymmetric induction, have been employed to achieve high enantiomeric excess (ee) during production. Additionally, computational chemistry techniques have been utilized to predict the compound's behavior in various solvents and biological environments, providing valuable insights into its pharmacokinetics.

Safety Considerations and Handling Guidelines

While handling this compound, it is essential to adhere to standard laboratory safety protocols. Proper ventilation, protective equipment, and waste disposal methods should be implemented to ensure a safe working environment. Although not classified as a hazardous material under current regulations, prudent practices are recommended due to its chemical reactivity.

Conclusion: The Future Prospects of CAS No: 648930-78-3

The compound (2S,3R)-1-Fmoc-pyrrolidine-2-carboxylic acid (CAS No: 648930-78-3) stands at the forefront of peptide chemistry research due to its unique structure and versatile applications. As advancements in synthetic methodologies continue to evolve, this molecule is poised to play an increasingly significant role in drug development and biotechnological innovations.